Cas no 17343-54-3 ((S)-Benzyl (1-cyanoethyl)carbamate)

• Product Name: (S)-Benzyl (1-cyanoethyl)carbamate
• CAS No: 17343-54-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD03094748
• CID: 1029086
• PubChem ID: 14655216
• Update Time: 2025-04-20

(S)-Benzyl (1-cyanoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl (1-cyanoethyl)carbamate
• (S)-2-(benzyloxycarbonylamino)-propionitrile
• (S)-benzyl 1-cyanoethylcarbamate
• (S)-(1-Cyanoethyl)carbamic acid phenylmethyl ester
• N-[(1S)-1-Cyanoethyl]carbamic acid phenylmethyl ester
• A811515
• (S)-benzyl(1-cyanoethyl)carbamate
• 17343-54-3
• RKPTZVZVBGXQSI-VIFPVBQESA-N
• BENZYL N-[(1S)-1-CYANOETHYL]CARBAMATE
• (S)-N-CBZ-Alaninenitrile
• AKOS017343706
• A26820
• MFCD03094748
• SCHEMBL6311732
• C90334
• Benzyl (S)-(1-cyanoethyl)carbamate
• Carbamic acid, N-[(1S)-1-cyanoethyl]-, phenylmethyl ester

• MDL： MFCD03094748
• Inchi： 1S/C11H12N2O2/c1-9(7-12)13-11(14)15-8-10-5-3-2-4-6-10/h2-6,9H,8H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： RKPTZVZVBGXQSI-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C#N)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.148
• PSA: 62.12
• LogP: 2.21578